1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride typically involves the reaction of 1,1-difluoro-1-(piperidin-3-yl)propan-2-amine with hydrochloric acid to form the dihydrochloride salt. The reaction conditions often include controlled temperature and pH to ensure the purity and yield of the product .
Industrial Production Methods
Industrial production methods for this compound are not extensively documented, but they likely involve large-scale synthesis using similar reaction conditions as in laboratory settings, with additional steps for purification and quality control to meet industrial standards .
Chemical Reactions Analysis
Types of Reactions
1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, where the fluorine atoms are replaced by other nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., amines, thiols). Reaction conditions typically involve controlled temperatures, solvents like ethanol or methanol, and specific pH levels to optimize the reaction outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield difluoro ketones, while reduction could produce difluoro alcohols. Substitution reactions can result in a variety of substituted amines .
Scientific Research Applications
1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new pharmaceuticals.
Industry: It is used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to various physiological effects. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest that the compound may influence neurotransmitter systems and cellular signaling pathways .
Comparison with Similar Compounds
Similar Compounds
1,1,1-trifluoropropan-2-yl)hydrazine hydrochloride: Similar in structure but with an additional fluorine atom.
1,1-difluoro-1-(3-piperidinyl)-2-propanamine dihydrochloride: A closely related compound with slight structural variations.
Uniqueness
1,1-difluoro-1-(piperidin-3-yl)propan-2-amine dihydrochloride is unique due to its specific fluorine substitutions, which can significantly influence its chemical reactivity and biological activity. These fluorine atoms can enhance the compound’s stability and interaction with biological targets, making it a valuable compound for research and development .
Properties
CAS No. |
2580207-82-3 |
|---|---|
Molecular Formula |
C8H18Cl2F2N2 |
Molecular Weight |
251.1 |
Purity |
95 |
Origin of Product |
United States |
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